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Compound of Interest

Compound Name:
2-(2-Methoxy-5-

methylphenyl)ethanamine

CAS No.: 46035-71-6

Cat. No.: B1608439

Get Quote

Executive Summary & Compound Profile
2C-D (2,5-dimethoxy-4-methylphenethylamine) is a substituted phenethylamine psychedelic

and a structural homolog of 2C-B and DOM. Unlike its halogenated counterparts (2C-B, 2C-I),

2C-D possesses a methyl group at the 4-position, resulting in lower potency and a unique

pharmacological profile often described in anecdotal reports as "tofu" (pharmacologically

malleable) or "nootropic-like" at low doses.

For researchers, 2C-D is critical for Structure-Activity Relationship (SAR) studies. It serves as a

baseline for understanding how steric bulk at the 4-position influences 5-HT2A receptor efficacy

and behavioral output. This guide outlines the standardized animal models required to

characterize 2C-D, distinguishing its hallucinogenic potential from its psychostimulant

properties.

Key Pharmacological Parameters[1][2][3][4][5][6][7]
Chemical Class: Phenethylamine.[1]
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Primary Mechanism: Partial Agonist at 5-HT

and 5-HT

receptors.

Behavioral Signature: Biphasic locomotor effects; robust Head-Twitch Response (HTR) at

high doses; generalization to hallucinogen discriminative stimuli.

Mechanistic Grounding: Receptor Signaling
To interpret behavioral data, one must understand the signal transduction pathway. 2C-D

induces psychedelic-like behaviors primarily through the 5-HT

receptor, coupling to the G

protein pathway.

5-HT2A Signaling Pathway Diagram
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Figure 1: Signal transduction pathway for 2C-D induced behavioral effects. The drug acts as a

partial agonist at 5-HT2A, triggering the Gq-PLC-IP3 cascade leading to calcium release and

subsequent behavioral expression.
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Primary Assay: Head-Twitch Response (HTR)
The Head-Twitch Response (HTR) is the gold-standard behavioral proxy for 5-HT

activation in rodents. It is a rapid, distinct paroxysmal rotational movement of the head.

Rationale
2C-D is a relatively weak agonist compared to 2C-I or 2C-B. The HTR assay provides a

quantitative measure of potency (ED

) and efficacy.

Protocol: Automated HTR Quantification
Subject: Male C57BL/6J mice (20–30 g). Note: C57BL/6J are preferred due to high sensitivity

to serotonergic agonists.

Acclimation: Handle mice daily for 3 days prior to testing to reduce stress-induced movement

artifacts.

Pre-treatment: If assessing receptor specificity, administer antagonist (e.g., M100907, 0.1

mg/kg) 15 minutes prior to 2C-D.

Administration:

Dissolve 2C-D HCl in sterile saline (0.9%).

Dose Range: 1.0, 3.0, 10.0, 30.0 mg/kg (i.p.). Note: 2C-D requires higher dosing than 2C-

B (ED50 ~1-2 mg/kg) due to the metabolic instability of the 4-methyl group.

Injection Volume: 5-10 mL/kg.

Data Acquisition (Magnetometer Method):

Implant small neodymium magnets into the scalp or attach externally 24h prior.

Place mouse in a magnetometer coil chamber immediately post-injection.

Record coil voltage fluctuations for 30 minutes.
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Alternative: High-frame-rate video (60+ fps) with DeepLabCut analysis.

Scoring:

Filter signals: HTRs typically have a frequency of 80–90 Hz and duration of <0.15s.

Bin data in 5-minute intervals.

Expected Results:

Peak Effect: 5–15 minutes post-injection.

Potency: 2C-D displays an ED

significantly higher than 2C-B or DOM, reflecting lower affinity/intrinsic activity.

Secondary Assay: Locomotor Activity (The Biphasic
Profile)
Unlike simple stimulants (amphetamine) or pure hallucinogens, 2C-D exhibits a biphasic

locomotor profile in mice, which is a critical differentiator in drug development.

Protocol: Open Field Test (OFT)
Objective: To distinguish between psychostimulant-like hyperactivity and hallucinogen-induced

hypoactivity/exploration.

Apparatus: 40 x 40 cm clear Plexiglas arena with infrared beam arrays.

Procedure:

Place mouse in center of arena.[2]

Allow 30-minute habituation (measure baseline).

Inject 2C-D (i.p.) and record for 60–120 minutes.

Dose-Dependent Analysis:
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Low Dose (1–3 mg/kg): Expect mild hyperlocomotion (stimulant-like).

High Dose (>10 mg/kg): Expect hypolocomotion (depressant-like), often accompanied by

thigmotaxis (hugging walls) and flat body posture.

Data Interpretation: Eshleman et al. (2014) demonstrated that 2C-D stimulates activity at low

doses but depresses it at high doses. This contrasts with 2C-I, which is largely depressant.

Parameter Low Dose (3 mg/kg) High Dose (10-30 mg/kg)

Total Distance Increased (↑) Decreased (↓)

Center Time Unchanged/Slight ↑ Decreased (Anxiogenic-like)

Stereotypy Low Moderate (Head weaving)

Tertiary Assay: Drug Discrimination
Drug discrimination assesses the interoceptive stimulus effects—essentially asking the animal

"What does this drug feel like?" This confirms the subjective classification of 2C-D.

Protocol: Two-Lever Operant Conditioning
Subjects: Sprague-Dawley Rats (food-restricted).

Training Phase:

Train rats to discriminate a standard hallucinogen (e.g., DOM 1.0 mg/kg or LSD 0.1 mg/kg)

from Saline.

Schedule: FR10 or FR20 (Fixed Ratio reinforcement).

Criterion: >85% correct lever selection for 10 consecutive sessions.

Substitution Testing (2C-D):

Administer 2C-D (0.5 – 10 mg/kg) 30 mins pre-session.

Measure "Drug-Appropriate Responding" (% selection of the DOM/LSD lever).[3]
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Specificity Control:

Test for generalization to (+)-Amphetamine.

Critical Insight: 2C-D fully substitutes for DOM and LSD, confirming its classification as a

hallucinogen. However, it does not substitute for amphetamine, indicating that despite the

"smart drug" label and mild locomotor stimulation, its subjective cue is distinct from

psychostimulants.

Experimental Workflow Diagram
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Figure 2: Drug Discrimination Workflow. This process validates whether 2C-D produces

subjective effects similar to known hallucinogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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